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Cat. No.: B055446

Technical Guide: 2-(Bromomethyl)-3-
fluoropyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Bromomethyl)-3-fluoropyridine is a halogenated pyridine derivative that serves as a
crucial building block in the synthesis of complex organic molecules. Its unique structural
features, particularly the presence of a reactive bromomethyl group and an electron-
withdrawing fluorine atom on the pyridine ring, make it a valuable intermediate in the fields of
medicinal chemistry and agrochemical research. The strategic placement of these functional
groups allows for a variety of chemical transformations, enabling the construction of novel
compounds with desired biological activities. This guide provides a comprehensive overview of
its properties, synthesis, and applications, with a focus on its role in drug discovery and
development.

Chemical and Physical Properties

2-(Bromomethyl)-3-fluoropyridine is typically available as a high-purity solid or liquid,
depending on the supplier.[1] Key identifying and physical properties are summarized in the
table below. It is important to note that some physical properties, such as boiling point and
density, are often reported as predicted values and should be treated as estimates.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b055446?utm_src=pdf-interest
https://www.benchchem.com/product/b055446?utm_src=pdf-body
https://www.benchchem.com/product/b055446?utm_src=pdf-body
https://patents.google.com/patent/CN104945313A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 122307-44-2 [2]
Molecular Formula CeHsBrFN [2]
Molecular Weight 190.01 g/mol [2]
IUPAC Name 2-(Bromomethyl)-3-

fluoropyridine
Boiling Point 187.8+25.0 °C (Predicted)
Density 1.632+0.06 g/cm3 (Predicted)
Purity Typically 295% [2]

Inert atmosphere, store in
Storage [2]
freezer, under -20°C

Synthesis and Reactivity

While specific, detailed industrial synthesis protocols for 2-(Bromomethyl)-3-fluoropyridine
are often proprietary, its preparation can be inferred from established synthetic methodologies
for related halogenated pyridines. A plausible synthetic route involves the radical bromination of
3-fluoro-2-methylpyridine. This reaction is typically carried out using a brominating agent such
as N-bromosuccinimide (NBS) in the presence of a radical initiator like azobisisobutyronitrile
(AIBN) or benzoyl peroxide in a suitable solvent like chlorobenzene.[3]

The reactivity of 2-(Bromomethyl)-3-fluoropyridine is dominated by the lability of the bromine
atom in the methyl group, making it an excellent electrophile for nucleophilic substitution
reactions. The fluorine atom at the 3-position influences the electronic properties of the pyridine
ring, potentially affecting reaction rates and regioselectivity in subsequent transformations.

Logical Workflow for Synthesis

The following diagram illustrates a general logical workflow for the synthesis of 2-
(Bromomethyl)-3-fluoropyridine from a suitable precursor.
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General Synthesis Workflow

Start with 3-Fluoro-2-methylpyridine
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- N-Bromosuccinimide (NBS)
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\/
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Caption: General workflow for the synthesis of 2-(Bromomethyl)-3-fluoropyridine.

Applications in Drug Discovery

The primary utility of 2-(Bromomethyl)-3-fluoropyridine lies in its role as a versatile building
block for the synthesis of pharmacologically active compounds.[4] The 3-fluoropyridine moiety
Is @ common structural motif in many modern pharmaceuticals due to the ability of the fluorine
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atom to modulate physicochemical properties such as metabolic stability, lipophilicity, and
binding affinity.[5][6]

This intermediate is particularly useful for introducing the (3-fluoro-pyridin-2-yl)methyl group
into a target molecule. This is typically achieved through the reaction of the bromomethyl group
with a nucleophile, such as an amine, alcohol, or thiol, on another molecule. This synthetic
strategy is widely employed in the development of various therapeutic agents, including kinase
inhibitors.[7][8][9][10]

Experimental Protocol: Nucleophilic Substitution (General)

A general procedure for the reaction of 2-(Bromomethyl)-3-fluoropyridine with a nucleophile
is as follows:

» Dissolution: Dissolve the nucleophilic starting material (e.g., an amine or phenol, 1.0
equivalent) in a suitable aprotic polar solvent such as dimethylformamide (DMF) or
acetonitrile.

o Base Addition: Add a non-nucleophilic base (e.g., potassium carbonate or cesium carbonate,
1.5-2.0 equivalents) to the solution to facilitate the deprotonation of the nucleophile.

o Addition of Electrophile: Slowly add a solution of 2-(Bromomethyl)-3-fluoropyridine (1.0-
1.2 equivalents) in the same solvent to the reaction mixture at room temperature.

e Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating
(e.g., 50-80 °C) and monitor the progress of the reaction by thin-layer chromatography (TLC)
or liquid chromatography-mass spectrometry (LC-MS).

o Work-up: Upon completion, quench the reaction with water and extract the product with a
suitable organic solvent (e.g., ethyl acetate).

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column
chromatography on silica gel to obtain the desired compound.

Signaling Pathway Involvement
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Since 2-(Bromomethyl)-3-fluoropyridine is a synthetic intermediate, it does not directly
interact with biological signaling pathways. However, the compounds synthesized from it are
often designed to target specific biological molecules, such as protein kinases, which are
critical components of intracellular signaling cascades that regulate cell growth, proliferation,
and survival.[9] Dysregulation of these pathways is a hallmark of diseases like cancer, making
kinase inhibitors a major class of therapeutic agents.[10]

The diagram below illustrates a simplified representation of a generic kinase signaling pathway
that could be targeted by a drug synthesized using 2-(Bromomethyl)-3-fluoropyridine as a
building block.
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Caption: A generic kinase signaling pathway targeted by inhibitors.
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Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(Bromomethyl)-3-fluoropyridine (CAS 122307-44-
2) is not readily available in the public domain. However, based on its structure and the known
hazards of similar brominated and fluorinated pyridines, it should be handled with extreme care
in a well-ventilated fume hood.[11][12] Personal protective equipment (PPE), including safety
goggles, chemical-resistant gloves, and a lab coat, is mandatory.

Expected Hazards (based on analogous compounds):

Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.[4]

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.
Handling and Storage Recommendations:

» Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust, fumes, or vapors.
Use only in a well-ventilated area.[4]

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. For long-term stability, storage in a freezer under
an inert atmosphere is recommended.[2]

Conclusion

2-(Bromomethyl)-3-fluoropyridine is a valuable and reactive chemical intermediate with
significant applications in the synthesis of complex organic molecules, particularly for the
pharmaceutical and agrochemical industries. Its utility as a building block for introducing the 3-
fluoropyridine moiety enables the development of novel compounds with potentially enhanced
biological activity and improved pharmacokinetic properties. Researchers and drug
development professionals should handle this compound with appropriate safety precautions
due to its likely hazardous nature. The continued importance of fluorinated heterocycles in
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medicinal chemistry ensures that 2-(Bromomethyl)-3-fluoropyridine will remain a relevant
and sought-after synthetic tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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